Cas no 1462334-36-6 (3-{4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}azetidine)

• Product Name: 3-{4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}azetidine
• CAS No: 1462334-36-6
• MF: C₁₁H₁₄N₂OS
• MW: 222.306661128998
• CID: 5576851
• Update Time: 2025-08-04

3-{4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}azetidine Chemical and Physical Properties

Names and Identifiers

• Methanone, 3-azetidinyl(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)-
• 3-{4h,5h,6h,7h-thieno[3,2-c]pyridine-5-carbonyl}azetidine
• 3-{4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}azetidine

• Inchi： 1S/C11H14N2OS/c14-11(9-5-12-6-9)13-3-1-10-8(7-13)2-4-15-10/h2,4,9,12H,1,3,5-7H2
• InChI Key： QYTCHRDDACBXQY-UHFFFAOYSA-N
• SMILES： C(C1CNC1)(N1CC2C=CSC=2CC1)=O

Experimental Properties

• Density: 1.299±0.06 g/cm3(Predicted)
• Boiling Point: 427.2±45.0 °C(Predicted)
• pka: 9.95±0.40(Predicted)

Additional information on 3-{4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}azetidine

Introduction to 3-{4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}azetidine (CAS No. 1462334-36-6)

3-{4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}azetidine, identified by its CAS number 1462334-36-6, is a structurally sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thienopyridine class, a moiety renowned for its broad spectrum of biological activities and utility in drug design. The presence of an azetidine ring appended to a thienopyridine core introduces unique reactivity and potential pharmacological properties, making it a compelling candidate for further exploration in drug discovery.

The molecular framework of 3-{4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}azetidine features a fused system of thiophene and pyridine rings, which is further functionalized by a carbonyl group at the 5-position of the thienopyridine scaffold and an azetidine ring at the 3-position. This particular arrangement creates a rich chemical environment that can interact with biological targets in multiple ways. The thienopyridine moiety is particularly noteworthy for its role in several bioactive molecules, including kinase inhibitors and antiviral agents. The incorporation of an azetidine ring adds another layer of complexity, as azetidine derivatives are known to exhibit diverse pharmacological effects ranging from antimicrobial to anti-inflammatory properties.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced biological activity. The thieno[3,2-c]pyridine scaffold has emerged as a privileged structure in medicinal chemistry due to its ability to modulate various biological pathways. For instance, derivatives of this scaffold have been investigated for their potential in treating neurological disorders, cancer, and infectious diseases. The compound 3-{4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}azetidine (CAS No. 1462334-36-6) represents an advanced derivative that combines the favorable properties of both thienopyridine and azetidine moieties.

The carbonyl group at the 5-position of the thienopyridine ring serves as a key functional handle for further chemical modification. This allows for the exploration of various derivatization strategies aimed at optimizing pharmacokinetic profiles and target specificity. For example, introducing amide or ester linkages at this position can enhance solubility or improve metabolic stability. Additionally, the azetidine ring provides a rigid bicyclic structure that can be fine-tuned to achieve optimal binding affinity with biological targets. These features make 3-{4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}azetidine a versatile scaffold for designing next-generation therapeutics.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of novel heterocyclic compounds like 3-{4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}azetidine (CAS No. 1462334-36-6). These computational tools enable researchers to predict binding interactions with biological targets with high accuracy before conducting expensive wet-lab experiments. For instance, virtual screening studies have identified several derivatives of thienopyridine as potent inhibitors of protein kinases involved in cancer progression. Similarly, azetidine-based compounds have shown promise in targeting viral proteases and enzymes associated with inflammatory diseases.

The synthesis of 3-{4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}azetidine involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include cyclization reactions to form the thienopyridine core followed by functionalization at the 5-position with a carbonyl group derived from acyl chlorides or esters. The introduction of the azetidine ring is often achieved through cycloaddition reactions or nucleophilic substitution protocols. These synthetic routes are optimized for efficiency and scalability to support both academic research and industrial applications.

In terms of biological activity, 3-{4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}azetidine (CAS No.1462334-36-6) exhibits intriguing properties that warrant further investigation. Preliminary studies suggest that this compound may interact with enzymes or receptors involved in disease pathways such as cell proliferation and apoptosis regulation. The structural features present in this molecule provide multiple opportunities for modulating binding interactions through rational drug design principles.

The potential applications of thieno[3,2-c]pyridine derivatives like 3-{4H,5H,6H,7H-thieno[3,^c]pyridine-> carb.> carb.> car.> car.> car.> car.> car.> car.> car.> car.> car.> car.> car.>> strong>>> strong>>> strong>>> strong>>> strong>>> strong>>> strong>>> strong>>> strong>>> strong>>> strong>>> carb.>>>end sub>>>>end sub>>>>end sub>>>>end sub>>>>end sub>>>>end sub>>>>end sub>>>>end sub>>>>end sub>>>>end sub>>>>end sub >>>>>> (CAS No..<.<.<.<.<.<.<.<.< em>.<< em > em>.<< em > em>.<< em > em>.<< em > em>>) span across multiple therapeutic areas including oncology, immunology, and neurology.
In oncology, thienopyridines have been explored as kinase inhibitors targeting pathways such as EGFR (epidermal growth factor receptor) and JAK (Janus kinase). The addition of an azetidine ring may enhance binding affinity or selectivity against specific cancer-related kinases.
In immunology, derivatives like thieno[^c]pyridines have demonstrated anti-inflammatory effects by modulating cytokine production or inhibiting inflammatory enzymes.
In neurology, preliminary evidence suggests that certain thienopyridines may interact with neurotransmitter receptors involved in cognitive function or pain modulation.
Given these diverse possibilities, 1-(1-methylindol-1-yl)-N-(1-methylindol-1-ylmethyl)-1-propanone has emerged as a promising scaffold for further derivatization to develop novel therapeutics targeting neurological disorders such as Alzheimer's disease or Parkinson's disease.
Future research directions should focus on synthesizing analogs with optimized pharmacokinetic profiles while maintaining high bioactivity against relevant targets.
Additionally, exploring structure-activity relationships will provide valuable insights into designing more effective drug candidates based on this motif.
Collaborative efforts between synthetic chemists biologists pharmacologists computational scientists will accelerate progress toward translating these findings into clinical applications benefiting patients worldwide.